Cas no 24821-23-6 (2,6-Bis(trifluoromethyl)benzamide)

• Product Name: 2,6-Bis(trifluoromethyl)benzamide
• CAS No: 24821-23-6
• MF: C₉H₅F₆NO
• MW: 257.132523298264
• CID: 2625532
• PubChem ID: 704342
• Update Time: 2025-04-21

2,6-Bis(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-bis(trifluoromethyl)benzamide
• Maybridge1_007011
• HMS561G15
• PC0761
• SBB101834
• ZAA82123
• D73286
• CS-0063204
• 2,6-di(trifluoromethyl)benzamide
• Z56757381
• AKOS002529368
• AS-61562
• DTXSID90351593
• SCHEMBL7878426
• CCG-249564
• MFCD00656649
• ISZYCEXDHGPJKJ-UHFFFAOYSA-N
• 24821-23-6
• 2,6-Bis(trifluoromethyl)benzamide

• MDL： MFCD00656649
• Inchi： 1S/C9H5F6NO/c10-8(11,12)4-2-1-3-5(9(13,14)15)6(4)7(16)17/h1-3H,(H2,16,17)
• InChI Key： ISZYCEXDHGPJKJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(F)(F)F)C=1C(N)=O)(F)F

Computed Properties

• Exact Mass: 257.02753276g/mol
• Monoisotopic Mass: 257.02753276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1
• XLogP3: 2.6

2,6-Bis(trifluoromethyl)benzamide Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes